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An In-depth Technical Guide to the Safety and Handling of 2,3-Dihydroxypropyl Methacrylate

Chemical Identification
2,3-Dihydroxypropyl methacrylate, also known as glyceryl monomethacrylate (GMMA), is a

chemical compound frequently used in the synthesis of polymers and copolymers.[1] It is

particularly valuable in the production of dental materials, coatings, and adhesives due to its

ability to enhance adhesion and durability.[1] This guide provides comprehensive safety and

handling information for researchers, scientists, and professionals in drug development.

Identifier Value

Chemical Name 2,3-Dihydroxypropyl methacrylate[2][3][4]

Synonyms
Glyceryl monomethacrylate (GMMA), Glycerol

monomethacrylate[2][5]

CAS Number 5919-74-4[2][3][4]

EC Number 227-642-6[2][6]

Molecular Formula C7H12O4[2][3][4]

Molecular Weight 160.17 g/mol [2][7]

Hazard Identification and GHS Classification
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2,3-Dihydroxypropyl methacrylate is classified as a hazardous substance. It is harmful if

swallowed, causes skin irritation, and leads to serious eye irritation.[3][4] It may also cause

respiratory irritation.[3][4] The primary hazards are associated with direct contact and

inhalation.[8]

Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[3]

[4]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[3]

[4][5][9]

Serious Eye Damage/Irritation Category 2 / 2A
H319: Causes serious eye

irritation[3][4][5][9][10]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[3][4]

Signal Word: Warning[3][5][9][10]

Precautionary Statements (Prevention):

P264: Wash skin thoroughly after handling.[2][5][9]

P270: Do not eat, drink or smoke when using this product.[11]

P280: Wear protective gloves, protective clothing, eye protection, and face protection.[2][3]

[4][9]

Precautionary Statements (Response):

P302+P352: IF ON SKIN: Wash with plenty of soap and water.[5]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[2][3][4][9][10]

P332+P313: If skin irritation occurs: Get medical advice/attention.[5][9]
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P337+P313: If eye irritation persists: Get medical advice/attention.[5][9]

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of 2,3-
Dihydroxypropyl methacrylate.

Property Value

Physical State Liquid / Oil[3][5]

Color Colorless[5]

Boiling Point
140°C @ 0.6 mmHg[5] / 310.3°C @ 760

mmHg[3]

Density ~1.16 - 1.2 g/cm³[6][8]

Flash Point 127.3°C[6][8]

Water Solubility 100 g/L at 25°C[5]

Vapor Pressure 0.0±1.5 mmHg at 25°C[8]

Detailed Safety Protocols and Procedures
Strict adherence to safety protocols is mandatory when handling 2,3-Dihydroxypropyl
methacrylate to minimize risk to personnel and the environment.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure. The selection of

equipment must be based on the concentration and amount of the substance at the specific

workplace.[3][12]
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Protection Type Specification

Eye/Face Protection

Wear chemical safety goggles and a face shield.

Equipment should be tested and approved

under government standards like NIOSH (US)

or EN 166 (EU).[12]

Skin Protection

Wear a complete suit protecting against

chemicals and chemical-resistant gloves.[3][12]

Gloves must be inspected before use and

disposed of properly after contamination.[4][12]

Wash hands thoroughly after handling.[4][12]

Respiratory Protection

Use in a well-ventilated area or under a

chemical fume hood.[11][13] If ventilation is

inadequate or for nuisance exposures, use a

NIOSH-approved P95 (US) or P1 (EU EN 143)

particle respirator.[3]

Handling and Storage
Proper handling and storage are critical to prevent accidents and degradation of the chemical.

Handling: Avoid contact with skin, eyes, and clothing.[3][12] Avoid the formation and

inhalation of dust, aerosols, or vapors.[3][11] Handle in a well-ventilated place.[11] Keep

away from heat, sparks, and open flames.[12][13] Use non-sparking tools and take

measures to prevent the buildup of electrostatic charge.[11][12]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[14]

Recommended storage temperature is 2-8°C, protected from light and under an inert

atmosphere.[3][4][15] Store locked up.[13] The product should be used within its specified

storage duration, as prolonged storage should be avoided.[16]

First Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure. Always consult a

physician and show them the Safety Data Sheet (SDS).[3][4][12]
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If Inhaled: Move the person to fresh air. If breathing is difficult or stops, provide artificial

respiration. Consult a physician immediately.[2][3]

In Case of Skin Contact: Immediately take off all contaminated clothing.[11] Wash the

affected area with soap and plenty of water for at least 15 minutes.[2][3] Seek immediate

medical attention.[12]

In Case of Eye Contact: Rinse the eyes cautiously and thoroughly with plenty of water for at

least 15 minutes, holding the eyelids open.[2][3] Remove contact lenses if present and easy

to do.[2][3] Continue rinsing and consult a physician immediately.[2][12]

If Swallowed: Do NOT induce vomiting.[2][12] Rinse the mouth with water and never give

anything by mouth to an unconscious person.[2][12] Call a physician or Poison Control

Center immediately.[2]

Accidental Release Measures (Spill Protocol)
In the event of a spill, prioritize personal safety and environmental protection.

Ensure Personal Safety: Wear appropriate personal protective equipment, including

respiratory protection.[3][12] Evacuate non-essential personnel from the area.[3][12] Ensure

adequate ventilation.[3][12]

Control Ignition Sources: Remove all sources of ignition from the spill area.[12]

Containment: Prevent the spill from spreading further or entering drains.[3][4][12]

Cleanup: For liquid spills, absorb with an inert material such as sand, diatomite, or universal

binders.[13] For solid spills, sweep or shovel the material into a suitable, closed container for

disposal, avoiding dust formation.[3][4]

Disposal: Dispose of the contaminated material as hazardous waste in accordance with

local, regional, and national regulations.[2][13]

Firefighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide (CO2).[2][4][12]
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Specific Hazards: The product is a combustible liquid.[17] Thermal decomposition can

release irritating and toxic gases, including carbon oxides.[12][14] Vapors may form

explosive concentrations in low-lying areas.[12]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[2][4][12] Use water spray to cool unopened containers.[12]

Workflow Visualizations
The following diagrams illustrate key safety and handling workflows for 2,3-Dihydroxypropyl
methacrylate.
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PPE & Area Preparation

Chemical Handling

Waste & Decontamination

Don Full PPE:
- Chemical Goggles & Face Shield

- Resistant Gloves
- Protective Suit

Ensure Adequate Ventilation
(Fume Hood)

Remove Ignition Sources

Handle Chemical
- Avoid contact

- Avoid aerosol generation

Store Properly:
- 2-8°C, Tightly Sealed

- Protect from Light
- Inert Atmosphere

Dispose of Waste in
Designated Hazardous

Waste Container

Decontaminate Work Area

Remove & Dispose of
Contaminated PPE Properly

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Storage.
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Immediate Safety Actions

Containment & Cleanup

Spill Detected

Alert Personnel in Area

Evacuate Non-Essential Personnel

Ensure Ventilation / Stop Vapors

Remove Ignition Sources

Don Appropriate PPE
(incl. Respiratory Protection)

Contain Spill
(Prevent entry to drains)

Absorb with Inert Material
(Sand, Vermiculite)

Collect into Sealed
Hazardous Waste Container

Decontaminate Spill Area

Dispose of Waste per
Regulations

Click to download full resolution via product page

Caption: Emergency Response Protocol for a Chemical Spill.
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Skin Contact Eye Contact Inhalation Ingestion

Personal Exposure Occurs

Remove Contaminated Clothing

Skin

Rinse Eyes with Water
for at least 15 min

Eye

Move to Fresh Air

Inhaled

Rinse Mouth with Water

Swallowed

Wash with Soap & Water
for at least 15 min

Seek Immediate Medical Attention
(Bring SDS)

Remove Contact Lenses
(if possible)

Provide Artificial Respiration
(if not breathing)

Do NOT Induce Vomiting

Click to download full resolution via product page

Caption: First Aid Response to Personal Exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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